N-(2-chlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H19ClFN3O/c19-14-5-1-3-7-16(14)21-18(24)13-22-9-11-23(12-10-22)17-8-4-2-6-15(17)20/h1-8H,9-13H2,(H,21,24)
• InChI Key: FARYXILCKNKNEO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2Cl)C3=CC=CC=C3F
• Molecular Formula: C18H19ClFN3O
• Molecular Weight: 347.8 g/mol

Description

This compound belongs to a class of chemicals that have been explored for their potential in various biological activities. While the exact molecule "N-(2-chlorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide" may not have been directly studied, close derivatives have been synthesized and evaluated for their antimicrobial, anticancer, and potential as central nervous system (CNS) agents. These studies involve the exploration of their synthesis, molecular structure, chemical reactions, physical and chemical properties.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, starting from chloroacetylation of primary components, followed by reactions with substituted phenylpiperazine or similar reagents. The chemical structures of synthesized compounds are confirmed using techniques like TLC, IR, 1HNMR, 13CNMR, and elemental analysis (Mehta et al., 2019).

Molecular Structure Analysis

X-ray powder diffraction and crystallography have been used to characterize the molecular structure of derivatives, revealing details about the arrangement of atoms and the molecular geometry. Such analyses provide insights into the molecular interactions and stability of these compounds (Olszewska et al., 2011).

Chemical Reactions and Properties

Chemical properties include reactivity towards other chemicals, stability under various conditions, and potential for undergoing specific chemical transformations. The studies often explore the reactivity of these compounds with biological targets through molecular docking, assessing their potential interactions with enzymes, receptors, or DNA (Verma et al., 2017).